4-bromo-1',5'-dimethyl-1H,1'H-3,4'-bipyrazole
Overview
Description
“4-bromo-1’,5’-dimethyl-1H,1’H-3,4’-bipyrazole” is a chemical compound with the molecular formula C8H9BrN4 . It is a derivative of pyrazole, a basic aromatic ring which is a five-membered ring with two nitrogen atoms .
Synthesis Analysis
The synthesis of pyrazole derivatives like “4-bromo-1’,5’-dimethyl-1H,1’H-3,4’-bipyrazole” often involves the use of halogenated heterocycles . For instance, 4-Bromopyrazole can be used as a starting material in the synthesis of 1,4′-bipyrazoles . It’s also reported to react with titanium tetrachloride to afford binary adducts .Molecular Structure Analysis
The molecular structure of “4-bromo-1’,5’-dimethyl-1H,1’H-3,4’-bipyrazole” can be represented by the SMILES stringBrc1cn[nH]c1 . This indicates that the molecule contains a bromine atom (Br) attached to a pyrazole ring . Chemical Reactions Analysis
Pyrazole derivatives, including “4-bromo-1’,5’-dimethyl-1H,1’H-3,4’-bipyrazole”, can participate in various chemical reactions. For example, 4-Bromopyrazole can undergo cyanation in the presence of palladium catalysts . It may also be used in the preparation of solid hexacoordinate complexes by reaction with dimethyl- and divinyl-tindichloride .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Bromopyrazole, a related compound, include a boiling point of 250-260 °C and a melting point of 93-96 °C . It is a solid at room temperature .Scientific Research Applications
Biological Studies and Enzyme Inhibition
Scientists investigate the biological activity of bipyrazole derivatives. 4-Bromo-1’,5’-dimethyl-1H,1’H-3,4’-bipyrazole may exhibit enzyme inhibitory properties, making it relevant for drug discovery. By understanding its interactions with enzymes or receptors, researchers can identify potential therapeutic targets.
For further details, you can refer to the review on recent advances in the synthesis of imidazoles .
Safety and Hazards
While specific safety and hazard information for “4-bromo-1’,5’-dimethyl-1H,1’H-3,4’-bipyrazole” is not available, related compounds like 4-Bromopyrazole are known to cause skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to handle such compounds with appropriate protective equipment and in a well-ventilated area .
Future Directions
properties
IUPAC Name |
4-(4-bromo-1H-pyrazol-5-yl)-1,5-dimethylpyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN4/c1-5-6(3-11-13(5)2)8-7(9)4-10-12-8/h3-4H,1-2H3,(H,10,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRYUFIIQECHWMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C)C2=C(C=NN2)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401266851 |
Source
|
| Record name | 4-Bromo-1′,5′-dimethyl-3,4′-bi-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401266851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-1',5'-dimethyl-1H,1'H-3,4'-bipyrazole | |
CAS RN |
1006334-21-9 |
Source
|
| Record name | 4-Bromo-1′,5′-dimethyl-3,4′-bi-1H-pyrazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1006334-21-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-1′,5′-dimethyl-3,4′-bi-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401266851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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